Cas no 651744-22-8 (4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole)

• Product Name: 4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole
• CAS No: 651744-22-8
• MF: C₁₆H₂₅FN₂OSi
• MW: 308.466408491135
• CID: 403611
• PubChem ID: 22273648
• Update Time: 2025-05-20

4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-5-ol, 4-fluoro-1-[tris(1-methylethyl)silyl]-
• 4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole
• 651744-22-8
• 4-Fluoro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridin-5-ol
• 4-fluoro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-ol
• CS-0004171
• XSUGYHMHOALEIS-UHFFFAOYSA-N
• SCHEMBL1468773
• 4-Fluoro-1-[tris(1-methylethyl)silyl]-1H-pyrrolo[2,3-b]pyridin-5-ol
• 4-fluoro-1-tri(propan-2-yl)silylpyrrolo[2,3-b]pyridin-5-ol
• G68479
• 4-FLUORO-1-(TRIISOPROPYLSILYL)PYRROLO[2,3-B]PYRIDIN-5-OL

• Inchi： 1S/C16H25FN2OSi/c1-10(2)21(11(3)4,12(5)6)19-8-7-13-15(17)14(20)9-18-16(13)19/h7-12,20H,1-6H3
• InChI Key： XSUGYHMHOALEIS-UHFFFAOYSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2=C(C(=CN=C12)O)F

Computed Properties

• Exact Mass: 308.17200
• Monoisotopic Mass: 308.17201812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 4.90460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole

4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole (CAS No 651744-22-8)

4-Fluoro-5-hydroxy-1-triisopropylsilyl-7-azaindole, with the CAS registry number 651744-22-8, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the indole family, which is known for its structural versatility and biological activity. The presence of a triisopropylsilyl (TIPS) group at position 1, a fluoro group at position 4, and a hydroxyl group at position 5 makes this compound unique and valuable for various applications.

The synthesis of 4-fluoro-5-hydroxy-substituted indoles has been extensively studied due to their potential as intermediates in drug discovery. Recent research has highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The TIPS group, which is a protecting group for hydroxyl functionalities, plays a crucial role in stabilizing the molecule during synthetic processes. This protection strategy ensures that the hydroxyl group remains intact during subsequent reactions, enabling precise control over the compound's reactivity and selectivity.

In terms of biological activity, 7-azaindole derivatives have shown promising results in inhibiting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated that this class of compounds can modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The integration of a fluoro group at position 4 further enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, making it an attractive candidate for preclinical testing.

The structural uniqueness of 1-triisopropylsilyl-substituted indoles also lends itself to applications in materials science. Researchers have explored the use of such compounds as precursors for constructing advanced materials with tailored electronic properties. The TIPS group's ability to act as a directing moiety facilitates the formation of specific supramolecular assemblies, which are essential for designing functional materials like organic semiconductors and sensors.

Recent advancements in green chemistry have also influenced the synthesis and application of CAS No 651744-22-8. Scientists are now focusing on developing environmentally friendly methods to synthesize this compound, reducing waste and improving sustainability. For example, catalytic asymmetric synthesis techniques have been employed to construct the chiral centers present in this molecule with high enantioselectivity. Such approaches not only enhance the efficiency of production but also align with global efforts to promote eco-friendly chemical practices.

In conclusion, 4-fluoro-5-hydroxy-substituted indoles represent a frontier area in chemical research, offering immense potential across multiple disciplines. The combination of its unique structure, versatile functional groups, and promising biological activity positions it as a key player in future drug development and material innovation. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play a pivotal role in advancing scientific knowledge and technological progress.